![molecular formula C21H29ClN2O4S B1673013 rel-2-(4-Chlorophenoxy)-2-methyl-N-((1S,2R)-5-(methylsulfonamido)adamantan-2-yl)propanamide CAS No. 878489-28-2](/img/structure/B1673013.png)
rel-2-(4-Chlorophenoxy)-2-methyl-N-((1S,2R)-5-(methylsulfonamido)adamantan-2-yl)propanamide
Overview
Description
JNJ 303 is an 11-beta hydroxysteroid dehydrogenase (11β-HSD1) inhibitor.
JNJ303 is a specific inhibitor of heteromeric Kv7.1/KCNE1 channel complexes in a concentration- and time-dependent manner.
Scientific Research Applications
JNJ 303: A Comprehensive Analysis of Scientific Research Applications
Electrophysiological Studies: Research has utilized JNJ 303 to explore its electrophysiological impacts, particularly how it affects action potential duration (APD) in different layers of the cardiac tissue. This is crucial for understanding transmural dispersion of repolarization, which can contribute to arrhythmogenesis .
Pharmacological Profiling: Due to its selective inhibition properties, JNJ 303 is used in pharmacological profiling to determine the therapeutic potential and safety profile of drugs targeting the K v 7.1 channel, which is implicated in various cardiac conditions .
Drug-Induced Arrhythmia Assessment: JNJ 303’s ability to induce TdP makes it a useful compound for assessing the proarrhythmic risk of new pharmaceutical agents in preclinical studies .
Structural-Activity Relationship (SAR) Studies: The compound’s structure allows for SAR studies that help in designing new molecules with improved efficacy and reduced side effects for treating cardiac disorders .
Development of Cardiac Models: JNJ 303 is employed in developing experimental models to study cardiac arrhythmias and test interventions that could potentially mitigate these conditions .
Mechanism of Action
Target of Action
JNJ 303, also known as 2-(4-Chlorophenoxy)-N-[(1S,3R)-5-(methanesulfonamido)-2-adamantyl]-2-methylpropanamide, is a potent blocker of the IKs channel . The IKs channel, also known as the slow delayed rectifier potassium channel, plays a crucial role in cardiac action potential repolarization .
Mode of Action
JNJ 303 interacts with the IKs channel, effectively blocking it with an IC50 value of 64 nM . It displays no effects on other cardiac channels, with IC50 values of 3.3, >10, 11.1, and 12.6 μM for INa, ICa, Ito, and IKr currents respectively .
Biochemical Pathways
By blocking the IKs channel, JNJ 303 affects the repolarization phase of the cardiac action potential . This can lead to a prolongation of the QT interval on the electrocardiogram .
Result of Action
The blockade of the IKs channel by JNJ 303 leads to a prolongation of the QT interval . This can cause unprovoked torsades de pointes (TdP), a specific form of irregular heartbeat that can lead to severe cardiac arrhythmias .
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(1S,3R)-5-(methanesulfonamido)-2-adamantyl]-2-methylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29ClN2O4S/c1-20(2,28-17-6-4-16(22)5-7-17)19(25)23-18-14-8-13-9-15(18)12-21(10-13,11-14)24-29(3,26)27/h4-7,13-15,18,24H,8-12H2,1-3H3,(H,23,25)/t13?,14-,15+,18?,21? | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSGIRCJRKSAODN-DJASPMHUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1C2CC3CC1CC(C3)(C2)NS(=O)(=O)C)OC4=CC=C(C=C4)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C(=O)NC1[C@@H]2CC3C[C@H]1CC(C2)(C3)NS(=O)(=O)C)OC4=CC=C(C=C4)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10468834 | |
Record name | JNJ 303 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10468834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
441.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
rel-2-(4-Chlorophenoxy)-2-methyl-N-((1S,2R)-5-(methylsulfonamido)adamantan-2-yl)propanamide | |
CAS RN |
878489-28-2 | |
Record name | JNJ 303 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10468834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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